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Cobalt tetraoxide

Name: Cobalt tetraoxide
Brand: Smolecule
SKU: S626269
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Catalog No.

S626269

CAS No.

1308-06-1

M.F

Co3O4

M. Wt

240.797 g/mol

Availability

In Stock

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General Information

CAS Number

1308-06-1

Product Name

Cobalt tetraoxide

IUPAC Name

cobalt(2+);cobalt(3+);oxygen(2-)

Molecular Formula

Co3O4

Molecular Weight

240.797 g/mol

InChI

InChI=1S/3Co.4O/q+2;2*+3;4*-2

InChI Key

LBFUKZWYPLNNJC-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[O-2].[Co+2].[Co+3].[Co+3]

Synonyms

cobalt oxide

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[Co+2].[Co+3].[Co+3]

Scientific Research Applications

Energy Storage:

Lithium-ion batteries: Co3O4 is being explored as a potential cathode material for Li-ion batteries due to its high theoretical capacity (theoretically capable of storing a large amount of energy) . However, challenges such as capacity fading (loss of capacity over time) and low electrical conductivity are being addressed through research efforts to improve its performance .
Supercapacitors: Co3O4-based nanomaterials are showing promise for use in supercapacitors, which are high-power energy storage devices. Research focuses on optimizing their structure and composition to enhance their capacitance (ability to store electrical energy) and cycling stability (ability to withstand repeated charging and discharging cycles) .

Catalysis:

Chemical reactions: Co3O4 exhibits catalytic activity in various chemical reactions, making it a valuable research tool. For example, it is used as a catalyst in the production of polyester fibers and the synthesis of organic compounds .
Environmental remediation: Research explores the potential of Co3O4 for degrading environmental pollutants like organic dyes and pesticides. Its ability to activate persulfate, a strong oxidant, makes it a potential candidate for wastewater treatment applications .

Other Research Applications:

Gas sensors: Co3O4-based materials are being investigated for their potential use in gas sensors due to their ability to change their electrical properties in response to specific gases .
Spintronics: Co3O4 exhibits interesting magnetic properties, making it a potential candidate for research in the field of spintronics, which explores the use of electron spin for information storage and manipulation .

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Primary metal manufacturing
Cobalt oxide (Co3O4): ACTIVE